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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in managing "bad

splits" during bilateral sagittal split osteotomy (BSSO) procedures.

Frequently Asked Questions (FAQs)
Q1: What is a "bad split" in the context of BSSO?

A "bad split," also referred to as an unfavorable or irregular fracture, is an undesirable fracture

pattern of the mandible that occurs during the osteotomy procedure.[1][2] These fractures can

deviate from the intended osteotomy lines and may involve various parts of the mandible,

including the buccal or lingual plates, the condylar neck, or the coronoid process.[3][4]

Q2: How common are "bad splits" during BSSO?

The reported incidence of bad splits varies widely in the literature, ranging from 0.21% to

22.72%.[1][5][6] A systematic review of 33 studies reported a total incidence of 2.3% per

sagittal split.[7] The variability in incidence can be attributed to factors such as surgical

technique, patient anatomy, and the presence of third molars.[4][8]

Q3: What are the primary risk factors for a "bad split"?
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Several factors are thought to increase the risk of a bad split, although some are still debated in

the literature.[8] Potential risk factors include:

Patient Age: Some studies suggest a weak correlation between increasing age and a higher

incidence of bad splits.[3][8]

Presence of Third Molars: The role of impacted third molars is controversial.[3][8] Some

surgeons recommend their removal at least six months prior to BSSO to allow for bone

healing.[9][10]

Mandibular Morphology: A thin mandibular ramus or a high lingula position can increase the

risk.[3][4]

Surgical Technique: Inadequate osteotomy design, incomplete cuts, and the use of

excessive force during the split are significant contributing factors.[6][9] Different

modifications of the BSSO technique have been developed to reduce the risk of

complications.[1][4]

Q4: What are the potential consequences of a "bad split"?

If not managed properly, a bad split can lead to several intraoperative and postoperative

complications, including:

Mechanical instability of the bone segments[11]

Delayed bone healing or non-union[1][2]

Infection and bone sequestration[2][11]

Temporomandibular joint (TMJ) dysfunction[11]

Injury to the inferior alveolar nerve[11]

Postoperative malocclusion[3]

Troubleshooting Guide
This guide addresses specific issues that may be encountered during a BSSO procedure.
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Issue 1: A fracture occurs in the buccal plate of the proximal segment.

Why is this happening? This is one of the most common types of bad splits.[7] It can result

from incomplete osteotomy cuts, particularly at the inferior border of the mandible, leading

the fracture line to propagate buccally.[10]

How to manage it:

Assess the Fracture: Determine the size and stability of the fractured buccal plate.

Complete the Osteotomy: If the split is incomplete, carefully complete the osteotomy to

separate the proximal and distal segments.[9]

Stabilize the Fragment: The fractured buccal plate should be repositioned and stabilized.

This is typically achieved using miniplates and/or bicortical or monocortical screws to fix

the fragment to the proximal segment.[1][3][12]

Proceed with Fixation: Once the bad split is managed, proceed with the planned fixation of

the proximal and distal segments.

Issue 2: The fracture extends superiorly towards the condylar neck.

Why is this happening? A high horizontal osteotomy cut, a high lingula position, or

incomplete cuts in the ascending ramus area can predispose to a fracture extending towards

the condyle.[3]

How to manage it:

Immediate Action: If this occurs, the surgeon must decide whether to proceed with the

surgery or abort the procedure on that side.[9]

If Proceeding: The primary goal is to stabilize the condylar segment. This may involve:

Careful dissection to expose the fracture.[13]

Reduction of the fracture and fixation with miniplates and screws.[3]
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Maxillomandibular fixation (MMF) may be necessary to ensure stability during healing.

[1]

Alternative: In some cases, converting to an intraoral vertical ramus osteotomy (IVRO) on

the affected side might be an option.[9]

Issue 3: A fracture occurs in the lingual plate of the distal segment.

Why is this happening? This type of fracture can occur due to improper placement of

osteotomes or excessive force during the splitting maneuver.

How to manage it:

Preserve Blood Supply: It is crucial to maintain the soft tissue attachments to the fractured

lingual segment to ensure its vascularity.

Incorporate into Fixation: The fractured segment should be repositioned and included in

the fixation scheme when stabilizing the distal segment.[6] Additional miniplates or screws

may be required to secure the fragment.

Data Presentation
Table 1: Incidence of "Bad Splits" in Bilateral Sagittal Split Osteotomy

Study/Review Number of Patients/Splits Incidence of Bad Splits

Chrcanovic et al. (Systematic

Review)[1]
21 studies (1971-2010) 0.21% to 22.72%

Steenen et al. (Systematic

Review)[7]
10,271 patients/19,527 splits 2.3% per split

Falter et al.[4] 2,005 BSSO sites 0.7% (14 sites)

Jiang et al.[4] 484 individuals 4.15% (40 cases)

Friscia et al.[1] 423 cases 1.89% (8 patients)

Kim and Park[1] 234 participants 3.85% (9 cases)

Veras et al.[1] 110 participants 10.91% (12 cases)
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Experimental Protocols
Protocol 1: Prevention of Bad Splits using Inferior Border Osteotomy

This protocol describes a modification to the standard BSSO to minimize the risk of

unfavorable fractures.

Standard Osteotomy Cuts: Perform the standard medial horizontal, vertical, and sagittal

osteotomy cuts of the mandibular ramus.

Inferior Border Cut: After the initial cuts, use a fine burr or piezoelectric instrument to create a

fourth osteotomy cut along the inferior border of the mandible, connecting the anterior end of

the sagittal cut to the posterior border. This cut should perforate the buccal cortex and extend

into the cancellous bone.[14]

Splitting: Use spreaders or osteotomes to apply gentle, controlled force to initiate and

complete the split. The inferior border cut helps to guide the fracture along a more

predictable path.[14]

Protection of the IAN: Insert a malleable retractor into the bone gap to protect the inferior

alveolar nerve during the final separation of the segments.[14]

Protocol 2: Management of an Intraoperative Buccal Plate Fracture

Identification: Immediately upon recognizing the fracture, stop the splitting procedure.

Fragment Preservation: Carefully preserve the fractured buccal plate, maintaining its

periosteal attachment if possible to ensure blood supply.

Completion of Split: Gently complete the sagittal split to mobilize the distal, tooth-bearing

segment.

Fragment Reduction: Reposition the fractured buccal plate back to its anatomical position

against the proximal segment.

Fixation: Secure the fractured fragment to the proximal segment using one or two miniplates

with monocortical screws. Alternatively, bicortical screws can be used.[3][12]
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Final Fixation: Proceed with the planned rigid fixation of the advanced or repositioned

mandible.

Mandatory Visualizations

Classification of Bad Splits in BSSO

Unfavorable Fracture

Type 1: Proximal Segment Fracture
(e.g., Buccal Plate)

Type 2: Distal Segment Fracture
(e.g., Lingual Plate)

Type 3: Coronoid Process Fracture

Type 4: Condylar Neck Fracture

Click to download full resolution via product page

Caption: Classification of "bad splits" based on anatomical location.
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Intraoperative Management of a Bad Split

Bad Split Occurs

Assess Fracture Pattern
 & Stability

Abort or Proceed?

Abort Procedure,
 Stabilize Segments

Unstable/
Severe

Proceed with Caution

Manageable

Complete the Split

Reduce Fractured Fragment(s)

Fix Fragment with
Plates/Screws

Perform Final
BSSO Fixation

Procedure Complete

Click to download full resolution via product page

Caption: Decision-making workflow for managing a "bad split".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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